2-methyl-N'-(2-nitrobenzylidene)imidazo[1,2-a]pyridine-3-carbohydrazide

• IUPAC Name: 2-methyl-N-[(Z)-(2-nitrophenyl)methylideneamino]imidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H13N5O3/c1-11-15(20-9-5-4-8-14(20)18-11)16(22)19-17-10-12-6-2-3-7-13(12)21(23)24/h2-10H,1H3,(H,19,22)/b17-10-
• InChI Key: QYMKPFWXJSFNRC-YVLHZVERSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NN=CC3=CC=CC=C3[N+](=O)[O-]
• Isomeric SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)N/N=C\C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C16H13N5O3
• Molecular Weight: 323.31 g/mol

Description

Imidazo[1,2-a]pyridines, such as the compound , are recognized as important fused bicyclic 5–6 heterocycles. They are often used in medicinal chemistry due to their wide range of applications. They are also useful in material science because of their structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines is characterized by a fused bicyclic 5–6 heterocycle. This structure is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions. For instance, they can be functionalized through radical reactions involving transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazo[1,2-a]pyridines can vary depending on their specific structure. For instance, some derivatives of imidazo[1,2-a]pyridine have been reported to have good yields at 80°C.

Mechanism of Action

Target of Action

The compound “2-methyl-N’-(2-nitrobenzylidene)imidazo[1,2-a]pyridine-3-carbohydrazide” belongs to the class of imidazo[1,2-a]pyridine analogues . These analogues have been recognized for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) . Therefore, the primary targets of this compound are likely to be the bacterial cells causing tuberculosis.

Mode of Action

This leads to the cessation of bacterial growth and eventually results in the death of the bacteria .

Biochemical Pathways

Given its anti-tuberculosis activity, it can be inferred that the compound interferes with the biochemical pathways essential for the survival and replication of tuberculosis bacteria .

Result of Action

The primary result of the action of this compound is the inhibition of growth and replication of tuberculosis bacteria, leading to their eventual death . This results in the reduction of tuberculosis infection in the host.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methyl-N'-(2-nitrobenzylidene)imidazo[1,2-a]pyridine-3-carbohydrazide in lab experiments is its potent anticancer activity. The compound has been found to be effective against various cancer cell lines, making it a potential candidate for the development of new anticancer drugs. However, one of the limitations of using this compound is its toxicity. Studies have shown that the compound can be toxic to normal cells at high concentrations, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of 2-methyl-N'-(2-nitrobenzylidene)imidazo[1,2-a]pyridine-3-carbohydrazide. One area of research is the development of new anticancer drugs based on this compound. Researchers are also exploring the potential use of this compound in the development of new antibiotics. Another area of research is the study of the mechanism of action of this compound, which may provide insights into its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been found to exhibit potent anticancer activity, antibacterial and antifungal properties, and has a number of biochemical and physiological effects. While there are some limitations to using this compound in lab experiments, its potential therapeutic applications make it an area of active research.

Scientific Research Applications

2-methyl-N'-(2-nitrobenzylidene)imidazo[1,2-a]pyridine-3-carbohydrazide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent anticancer activity against various cancer cell lines. The compound has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.